Cas no 1804246-62-5 (2-(2-Bromopropanoyl)-4-(trifluoromethoxy)mandelic acid)

• Product Name: 2-(2-Bromopropanoyl)-4-(trifluoromethoxy)mandelic acid
• CAS No: 1804246-62-5
• MF: C₁₂H₁₀BrF₃O₅
• MW: 371.10401391983
• CID: 4939856
• Update Time: 2025-05-25

2-(2-Bromopropanoyl)-4-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromopropanoyl)-4-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C12H10BrF3O5/c1-5(13)9(17)8-4-6(21-12(14,15)16)2-3-7(8)10(18)11(19)20/h2-5,10,18H,1H3,(H,19,20)
• InChI Key： UFPJBWJUTIPYDT-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1C(C(=O)O)O)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 369.96637 g/mol
• Monoisotopic Mass: 369.96637 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 371.10
• XLogP3: 2.9
• Topological Polar Surface Area: 83.8

Additional information on 2-(2-Bromopropanoyl)-4-(trifluoromethoxy)mandelic acid

Introduction to 2-(2-Bromopropanoyl)-4-(trifluoromethoxy)mandelic Acid (CAS No. 1804246-62-5)

2-(2-Bromopropanoyl)-4-(trifluoromethoxy)mandelic acid is a complex organic compound with the CAS registry number 1804246-62-5. This compound belongs to the class of mandelic acids, which are derivatives of mandelic acid, a naturally occurring alpha-hydroxy acid. The structure of this compound is characterized by the presence of a bromoalkyl group attached to the propanoyl moiety and a trifluoromethoxy substituent on the aromatic ring. These functional groups contribute to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and material science.

The synthesis of 1804246-62-5 involves a series of carefully designed organic reactions, including Friedel-Crafts acylation, bromination, and oxidation steps. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and catalytic methods to optimize the reaction conditions, reducing production time and minimizing by-products.

One of the most significant applications of 1804246-62-5 is in drug discovery. The trifluoromethoxy group is known for its electron-withdrawing properties, which can enhance the bioavailability and pharmacokinetic profiles of drug candidates. Similarly, the bromoalkyl group can serve as a bioisostere or a site for further functionalization in medicinal chemistry programs. Recent studies have demonstrated that this compound exhibits promising activity against various enzyme targets, including kinases and proteases, making it a valuable lead compound for therapeutic development.

In addition to its pharmaceutical applications, 1804246-62-5 has shown potential in agrochemical research. The trifluoromethoxy substituent is commonly found in herbicides and fungicides due to its ability to enhance selectivity and efficacy. Researchers have investigated the herbicidal activity of this compound against model weeds such as *Lemna minor* and *Echinochloa crus-galli*. Preliminary results indicate that it exhibits moderate activity at low concentrations, suggesting its potential as a lead compound for developing new agrochemical agents.

The chemical stability of 1804246-62-5 has also been a topic of interest for material scientists. The presence of electron-withdrawing groups can influence the thermal stability and reactivity of polymers or coatings. Recent studies have explored the use of this compound as a monomer in polymer synthesis, where it can impart desirable properties such as UV resistance and improved mechanical strength.

From an environmental perspective, understanding the fate and toxicity of 1804246-62-5 is crucial for its safe handling and disposal. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to evaluate its potential impact on non-target organisms and ecosystems.

In conclusion, 1804246-62-5, or 1804246-62-5, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides opportunities for innovation in drug discovery, agrochemical development, and materials science. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing scientific knowledge and industrial applications.